(8alpha,9R)-10,11-dihydro-6/'-[(6-methylheptyl)oxy]cinchonan-9-ol
(8alpha,9R)-10,11-dihydro-6/'-[(6-methylheptyl)oxy]cinchonan-9-ol
Brand Name:
Vulcanchem
CAS No.:
130-87-0
VCID:
VC0090528
InChI:
InChI=1S/C27H40N2O2/c1-4-20-18-29-14-12-21(20)16-26(29)27(30)23-11-13-28-25-10-9-22(17-24(23)25)31-15-7-5-6-8-19(2)3/h9-11,13,17,19-21,26-27,30H,4-8,12,14-16,18H2,1-3H3
SMILES:
CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OCCCCCC(C)C)O
Molecular Formula:
C27H38N2O2
Molecular Weight:
424.6 g/mol
(8alpha,9R)-10,11-dihydro-6/'-[(6-methylheptyl)oxy]cinchonan-9-ol
CAS No.: 130-87-0
Main Products
VCID: VC0090528
Molecular Formula: C27H38N2O2
Molecular Weight: 424.6 g/mol
![(8alpha,9R)-10,11-dihydro-6/'-[(6-methylheptyl)oxy]cinchonan-9-ol - 130-87-0](/images/no_structure.jpg)
| CAS No. | 130-87-0 |
|---|---|
| Product Name | (8alpha,9R)-10,11-dihydro-6/'-[(6-methylheptyl)oxy]cinchonan-9-ol |
| Molecular Formula | C27H38N2O2 |
| Molecular Weight | 424.6 g/mol |
| IUPAC Name | (5-ethyl-1-azabicyclo[2.2.2]octan-2-yl)-[6-(6-methylheptoxy)quinolin-4-yl]methanol |
| Standard InChI | InChI=1S/C27H40N2O2/c1-4-20-18-29-14-12-21(20)16-26(29)27(30)23-11-13-28-25-10-9-22(17-24(23)25)31-15-7-5-6-8-19(2)3/h9-11,13,17,19-21,26-27,30H,4-8,12,14-16,18H2,1-3H3 |
| Standard InChIKey | DIOGDSVVUWNLHM-UHFFFAOYSA-N |
| SMILES | CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OCCCCCC(C)C)O |
| Canonical SMILES | CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OCCCCCC(C)C)O |
| PubChem Compound | 101606 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume